Cas no 923397-40-4 (2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide)

2-{3,4,9-Trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purin-1-yl}acetamide is a structurally complex heterocyclic compound with potential applications in medicinal chemistry and biochemical research. Its purine-derived core, functionalized with triazine and acetamide moieties, suggests utility as a scaffold for enzyme inhibition or receptor modulation. The presence of multiple methyl and propyl groups enhances lipophilicity, potentially improving membrane permeability. The diketone functionality may contribute to chelation or hydrogen-bonding interactions, making it a candidate for targeted molecular design. This compound’s unique architecture offers opportunities for derivatization in drug discovery, particularly in developing novel kinase or protease inhibitors. Further studies are required to fully elucidate its pharmacological profile.
2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide structure
923397-40-4 structure
Product Name:2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide
CAS No:923397-40-4
MF:C15H21N7O3
MW:347.372341871262
CID:5427423
Update Time:2025-11-01

2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-4H-purino[8,7-c][1,2,4]triazin-1-yl)acetamide
    • 2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide
    • Inchi: 1S/C15H21N7O3/c1-5-6-20-13(24)11-12(19(4)15(20)25)17-14-21(7-10(16)23)18-8(2)9(3)22(11)14/h9H,5-7H2,1-4H3,(H2,16,23)
    • InChI Key: SKDOXZFUGDCBMF-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C3N(C([H])([H])C(N([H])[H])=O)N=C(C([H])([H])[H])C([H])(C([H])([H])[H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])[H])=O

2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide Pricemore >>

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Additional information on 2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide

Latest Research Briefing on 2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide (CAS: 923397-40-4)

In recent years, the compound 2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide (CAS: 923397-40-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

The compound, often referred to by its CAS number 923397-40-4, belongs to a class of triazino-purine derivatives, which are known for their diverse pharmacological properties. Recent studies have highlighted its role as a potent inhibitor of specific enzymatic pathways, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques to optimize its structure, enhancing its bioavailability and reducing potential side effects.

One of the key findings from recent research is the compound's ability to modulate adenosine receptor activity. Adenosine receptors play a crucial role in various physiological processes, including inflammation, immune response, and neurotransmission. Preliminary in vitro and in vivo studies have demonstrated that 923397-40-4 exhibits high selectivity for certain adenosine receptor subtypes, suggesting its potential use in treating conditions such as chronic inflammation and neurodegenerative diseases.

Furthermore, the compound's pharmacokinetic profile has been extensively studied. Recent pharmacokinetic data indicate that 2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide has favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in clinical settings. These properties, combined with its low toxicity profile, position it as a viable candidate for further preclinical and clinical development.

In addition to its therapeutic potential, researchers have also explored the compound's utility as a molecular probe. Its unique chemical structure allows for selective binding to target proteins, enabling detailed studies of protein-ligand interactions. This application has been particularly valuable in structural biology, where it has been used to elucidate the binding mechanisms of various enzymes and receptors.

Despite these promising findings, challenges remain in the development of 923397-40-4 as a therapeutic agent. Issues such as metabolic stability and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research is focused on modifying the compound's structure to improve its efficacy and safety profile, with the goal of advancing it to clinical trials.

In conclusion, 2-{3,4,9-trimethyl-6,8-dioxo-7-propyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetamide represents a promising avenue for drug discovery and development. Its unique pharmacological properties and versatile applications make it a compound of significant interest in the chemical biology and medicinal chemistry communities. Continued research and collaboration will be essential to fully realize its therapeutic potential.

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